Cas no 86152-46-7 (Ethyl (5-amino-1H-1,2,4-triazol-3-yl)acetate)

Ethyl (5-amino-1H-1,2,4-triazol-3-yl)acetate structure
86152-46-7 structure
Product Name:Ethyl (5-amino-1H-1,2,4-triazol-3-yl)acetate
CAS No:86152-46-7
MF:C6H10N4O2
MW:170.16920042038
MDL:MFCD05668081
CID:582776
PubChem ID:2048020
Update Time:2024-10-26

Ethyl (5-amino-1H-1,2,4-triazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-3-acetic acid, 5-amino-, ethyl ester
    • ethyl 2-(3-amino-1H-1,2,4-triazol-5-yl)acetate
    • Ethyl 2-(5-amino-4H-1,2,4-triazol-3-yl)acetate
    • ethyl (5-amino-1H-1,2,4-triazol-3-yl)acetate
    • AK411260
    • Ethyl (5-Amino-4H-1,2,4-triazol-3-yl)acetate
    • ethyl 5-amino-1H-1,2,4-triazole-3-acetate
    • ethyl 2-(5-amino-1H-1,2,4-triazol-3-yl)acetate
    • NWORJPBMFMZKAQ-UHFFFAOYSA-N
    • STK503115
    • SBB018814
    • BBV-3
    • Ethyl 5-amino-1H-1,2,4-triazole-3-acetate (ACI)
    • CS-0151593
    • AKOS006344242
    • DS-18694
    • AKOS005168731
    • Ethyl (5-amino-1H-1,2,4-triazol-3-yl)acetate, AldrichCPR
    • DTXSID50365898
    • Ethyl2-(5-amino-4H-1,2,4-triazol-3-yl)acetate
    • CHEMBL495085
    • SCHEMBL22950631
    • ALBB-004333
    • C76793
    • AKOS005171242
    • MFCD05668081
    • EN300-232136
    • ethyl 2-(5-amino-2H-1,2,4-triazol-3-yl)acetate
    • 86152-46-7
    • DB-141944
    • Ethyl (5-amino-1H-1,2,4-triazol-3-yl)acetate
    • MDL: MFCD05668081
    • Inchi: 1S/C6H10N4O2/c1-2-12-5(11)3-4-8-6(7)10-9-4/h2-3H2,1H3,(H3,7,8,9,10)
    • InChI Key: NWORJPBMFMZKAQ-UHFFFAOYSA-N
    • SMILES: O=C(CC1NC(N)=NN=1)OCC

Computed Properties

  • Exact Mass: 170.08037557g/mol
  • Monoisotopic Mass: 170.08037557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 93.9

Experimental Properties

  • Boiling Point: 394.3°C at 760 mmHg

Ethyl (5-amino-1H-1,2,4-triazol-3-yl)acetate Security Information

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Ethyl (5-amino-1H-1,2,4-triazol-3-yl)acetate Production Method

Production Method 1

Reaction Conditions
Reference
Synthesis and some reactions of 3-R-1,2,4-triazol-5-ylacetic acids
Kofman, T. P.; et al, Zhurnal Organicheskoi Khimii, 1995, 31(2), 270-5

Production Method 2

Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Ethanol ;  1 h, reflux
1.2 Reagents: Sodium acetate Solvents: Water ;  pH 5 - 6
Reference
Synthesis of esters and amides of 5-amino-1,2,4-triazole-3-carboxylic and 5-amino-1,2,4-triazol-3-ylacetic acids
Chernyshev, V. M.; et al, Russian Journal of Applied Chemistry, 2006, 79(5), 783-786

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ;  4 h, reflux; reflux → rt
1.2 Reagents: Potassium hydroxide Solvents: Water ;  pH 7 - 8, rt
Reference
Design, synthesis and molecular modeling study of acylated 1,2,4-triazole-3-acetates with potential anti-inflammatory activity
Abdel-Megeed, Ashraf M.; et al, European Journal of Medicinal Chemistry, 2009, 44(1), 117-123

Production Method 4

Reaction Conditions
Reference
Synthesis and some reactions of 3-R-1,2,4-triazol-5-ylacetic acids
Kofman, T. P.; et al, Zhurnal Organicheskoi Khimii, 1995, 31(2), 270-5

Production Method 5

Reaction Conditions
1.1 Solvents: Acetic acid
Reference
Synthesis of C-azolylacetic acid esters via ethyl carbethoxyacetimidate
Kiseleva, V. V.; et al, Izvestiya Akademii Nauk SSSR, 1990, (9), 2075-84

Production Method 6

Reaction Conditions
1.1 Solvents: Water ;  60 - 70 °C; 4 h, heated; rt
1.2 Reagents: Potassium hydroxide ;  rt; 2 h, rt → 100 °C; 100 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 3 - 4, rt
2.1 Reagents: Hydrochloric acid Solvents: Ethanol ;  4 h, reflux; reflux → rt
2.2 Reagents: Potassium hydroxide Solvents: Water ;  pH 7 - 8, rt
Reference
Design, synthesis and molecular modeling study of acylated 1,2,4-triazole-3-acetates with potential anti-inflammatory activity
Abdel-Megeed, Ashraf M.; et al, European Journal of Medicinal Chemistry, 2009, 44(1), 117-123

Ethyl (5-amino-1H-1,2,4-triazol-3-yl)acetate Raw materials

Ethyl (5-amino-1H-1,2,4-triazol-3-yl)acetate Preparation Products

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